N-(3-bromophenyl)-2-[(6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide

• IUPAC Name: N-(3-bromophenyl)-2-[(6-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C12H10BrN3O2S/c13-8-2-1-3-9(6-8)15-11(18)7-19-12-14-5-4-10(17)16-12/h1-6H,7H2,(H,15,18)(H,14,16,17)
• InChI Key: IUAYSUUNWGLDRW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)NC(=O)CSC2=NC=CC(=O)N2
• Molecular Formula: C12H10BrN3O2S
• Molecular Weight: 340.20 g/mol

Description

N-(3-bromophenyl)-2-[(6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide, also known as BPTA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

N-(3-bromophenyl)-2-[(6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide exerts its effects through the inhibition of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins, a group of lipid compounds that play a crucial role in inflammation and pain. By inhibiting COX-2, this compound reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects, including the inhibition of tumor cell growth, induction of apoptosis, and reduction of oxidative stress. It has also been shown to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the development of various diseases, including cancer, arthritis, and cardiovascular diseases.

Advantages and Limitations for Lab Experiments

N-(3-bromophenyl)-2-[(6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide offers several advantages for lab experiments, including its stability, solubility, and low toxicity. However, its limited availability and high cost can be a significant limitation for researchers.

Future Directions

There are several future directions for N-(3-bromophenyl)-2-[(6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide research, including the development of new drugs based on its structure, the identification of new targets for its inhibition, and the investigation of its potential applications in other fields, such as agriculture and environmental science.
Conclusion
In conclusion, this compound is a promising chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various fields.

Scientific Research Applications

N-(3-bromophenyl)-2-[(6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties, making it a promising candidate for the development of new drugs.